Cas no 562803-62-7 (BENZONITRILE, 3-(1H-PYRAZOL-1-YLMETHYL)-)

• Product Name: BENZONITRILE, 3-(1H-PYRAZOL-1-YLMETHYL)-
• CAS No: 562803-62-7
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• CID: 3393661
• PubChem ID: 24692093
• Update Time: 2025-04-21

BENZONITRILE, 3-(1H-PYRAZOL-1-YLMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 3-(1H-PYRAZOL-1-YLMETHYL)-
• AKOS000170921
• DA-04844
• DTXSID40876680
• SCHEMBL24733022
• 562803-62-7
• PYRAZOLE,1-M-CYANOBENZYL
• CHEMBL162939

• Inchi： 1S/C11H9N3/c12-8-10-3-1-4-11(7-10)9-14-6-2-5-13-14/h1-7H,9H2
• InChI Key： XBYBAGJXNBFJON-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)CC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 183.079647300Da
• Monoisotopic Mass: 183.079647300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų